Cas no 61957-30-0 (1H-Inden-2-amine, 2,3-dihydro-4-methyl-)

• Product Name: 1H-Inden-2-amine, 2,3-dihydro-4-methyl-
• CAS No: 61957-30-0
• MF: C₁₀H₁₃N
• MW: 147.216922521591
• CID: 462474
• PubChem ID: 12337208
• Update Time: 2025-04-19

1H-Inden-2-amine, 2,3-dihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Inden-2-amine, 2,3-dihydro-4-methyl-
• 4-methyl-2,3-dihydro-1H-inden-2-amine
• 61957-30-0
• 2-amino-4-methylindane
• DTXSID50491545
• SCHEMBL2079549
• CAHLQEOQFRTFQB-UHFFFAOYSA-N
• AKOS006338251

• Inchi： 1S/C10H13N/c1-7-3-2-4-8-5-9(11)6-10(7)8/h2-4,9H,5-6,11H2,1H3
• InChI Key： CAHLQEOQFRTFQB-UHFFFAOYSA-N
• SMILES： NC1CC2C=CC=C(C)C=2C1

Computed Properties

• Exact Mass: 147.10489
• Monoisotopic Mass: 147.104799419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02